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Compound of Interest

Compound Name: AR-A2

Cat. No.: B2938777

For Researchers, Scientists, and Drug Development Professionals

Introduction

AR-A014418 is a potent and selective, ATP-competitive inhibitor of Glycogen Synthase Kinase
3 (GSK-3).[1][2] GSK-3 is a critical serine/threonine kinase implicated in a multitude of cellular
processes, and its dysregulation has been linked to various pathologies, including
neurodegenerative diseases, mood disorders, and cancer.[3][4][5] These application notes
provide detailed protocols for the in vivo use of AR-A014418 in established animal models of
depression, neuropathic pain, and amyotrophic lateral sclerosis (ALS).

Physicochemical Properties and Safety Information

Property Value Reference

Molecular Formula C12H12N404S PubChem CID: 448014
Molecular Weight 308.32 g/mol PubChem CID: 448014
Solubility Soluble in DMSO

Harmful if swallowed, causes
skin irritation, and serious eye

Safety PubChem CID: 448014
damage. May cause

respiratory irritation.
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Note: Appropriate personal protective equipment (PPE) should be worn when handling AR-
A014418.

Pharmacokinetics

AR-A014418 is known to cross the blood-brain barrier. Following peripheral administration, it
has a reported intravenous half-life of 1.1 hours.

Signaling Pathway of AR-A014418

AR-A014418 exerts its effects by directly inhibiting the kinase activity of GSK-3. This leads to
the modulation of downstream signaling pathways involved in inflammation, cell survival, and

neurotransmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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